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MeDeMo Technical Support Center

Welcome to the MeDeMo Technical Support Center. This guide is designed to assist
researchers, scientists, and drug development professionals in troubleshooting common issues
with the MeDeMo Java runtime environment.

Frequently Asked Questions (FAQs)

Q1: What are the minimum Java runtime environment requirements for MeDeMo?

Al: MeDeMo requires a specific version of the Java Runtime Environment (JRE) to function
correctly. Using an unsupported version is a common source of errors. Please ensure your
environment meets the specifications outlined in the table below.

Q2: I'm seeing a "Fatal Error has been detected by the Java Runtime Environment" message.
What should | do?

A2: This is a generic error indicating a critical issue within the Java Virtual Machine (JVM).
Common causes include outdated graphics drivers, mod conflicts (if applicable to your
MeDeMo setup), or corrupted Java installations. We recommend updating your graphics
drivers and performing a clean installation of the required Java version.

Q3: The application won't start and | get a "Java Runtime Environment is missing or out of
date" error.
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A3: This error indicates that MeDeMo cannot locate the required Java installation or the
installed version is incorrect. You may need to manually specify the Java path in the MeDeMo
configuration or reinstall the correct JRE version.[1][2]

Q4: How do I resolve a java.lang.UnsupportedClassVersionError?

A4: This error means the MeDeMo software was compiled with a newer version of Java than
the one you are using to run it. You must upgrade your Java Runtime Environment to the
version specified in the system requirements.

Troubleshooting Guides
Issue 1: Incorrect Java Version

A common problem is using a version of Java that is not compatible with MeDeMo.
Symptoms:
e java.lang.UnsupportedClassVersionError
o Application fails to launch without a specific error message.
o Unexpected crashes during operation.
Resolution Protocol:
o Verify Installed Java Version:
o Open a command prompt or terminal.
o Execute the command: java -version
o Compare the output with the MeDeMo requirements.
e Install the Correct Java Version:

o If the incorrect version is installed, uninstall it to avoid conflicts.
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o Download the recommended Java Development Kit (JDK) from a reputable source. We
recommend builds from adoptium.net.[3]

o Follow the installation instructions for your operating system.

o Configure MeDeMo to Use the Correct Java Version:

o Some systems may have multiple Java versions installed. You may need to edit the
MeDeMo startup script or configuration file to point to the correct Java executable.

Issue 2: Insufficient Memory Allocation

MeDeMo may require more memory than is allocated to the Java Virtual Machine by default,
especially when processing large datasets.

Symptoms:

e java.lang.OutOfMemoryError: Java heap space
» Slow performance or application freezes.
Resolution Protocol:

o Determine Appropriate Heap Size:

o The required memory will depend on your specific use case. Refer to the table below for
general guidelines.

o Modify the JVM Startup Parameters:
o Locate the MeDeMo startup script (e.g., run.bat or run.sh).

o Add or modify the -Xmx and -Xms parameters to set the maximum and initial heap size,
respectively. For example, to set a maximum heap size of 16 gigabytes, you would use -
Xmx16g.

Data and System Requirements

Java Version and Memory Allocation
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. Recommended
. Required Java Recommended .
MeDeMo Version . o Maximum Heap
Version Minimum RAM .
Size (-Xmx)
Java 17 LTS (64-bit)
2.x 8 GB 4g
[3]
_ Java 17 LTS (64-bit)
2.x with large datasets 3] 16 GB 12g
Java 17 LTS (64-bit)
3.x 16 GB 89
[3]
_ Java 17 LTS (64-bit)
3.x with large datasets 32GB 249

[3]

Experimental Protocols & Workflows

Protocol: Clean Installation of Java Runtime Environment

A corrupted or incomplete Java installation can cause numerous issues. A clean installation

ensures all necessary components are in place.
Methodology:
o Uninstall Existing Java Versions:

o Windows: Use the "Add or remove programs" feature in the Control Panel to uninstall all

versions of Java.

o macOS/Linux: Follow the specific instructions for your operating system to remove existing
JDK/JRE installations.

e Download the Recommended JDK:
o Navigate to a trusted source for OpenJDK builds, such as adoptium.net.

o Select the required Java version (e.g., 17 LTS) and your operating system. Ensure you

download the 64-bit version.[3]
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¢ Install the JDK:

o Run the installer and follow the on-screen instructions. It is recommended to select the
option to set the JAVA_HOME environment variable.

 Verify the Installation:
o Open a new command prompt or terminal and run java -version.

o The output should now display the correct, newly installed version.

Visualizations

MeDeMo Runs Successfully

Check for Memory Errors
S | (java.lang.OutOfMemoryError)

o
ava Version Perform Clean Installation
MEDEVO FaIS 1o Start java -versior of Correct Java Version
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Caption: A workflow for troubleshooting common MeDeMo Java startup issues.
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Caption: The relationship between MeDeMo version and Java compatibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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